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Compound of Interest

Compound Name:
5-Bromo-1-methyl-4-nitro-1H-

imidazole

CAS No.: 933-87-9

Cat. No.: B1214302

Get Quote

The imidazole ring is a fundamental heterocyclic motif present in numerous biologically

important molecules and has been a cornerstone in the development of various therapeutic

agents.[1][2] When substituted with a nitro group, the resulting nitroimidazole scaffold gives rise

to a class of compounds with a broad spectrum of pharmacological activities, including

antibacterial, antiparasitic, and anticancer properties.[3][4] The biological activity of

nitroimidazoles is intrinsically linked to the reductive activation of the nitro group under hypoxic

conditions, a characteristic feature of the microenvironment of many tumors and anaerobic or

microaerophilic pathogens.[4] This targeted activation leads to the formation of reactive

cytotoxic intermediates that can damage cellular macromolecules, including DNA.[5]

This guide focuses on the specific derivative, 5-Bromo-1-methyl-4-nitro-1H-imidazole, a

compound that combines the key pharmacophoric elements of a nitroimidazole with a bromine

substituent, which can further modulate its physicochemical and biological properties. While

direct studies on this exact molecule are limited, this paper will synthesize available information

on its synthesis and the biological activities of closely related analogs to provide a predictive

framework for its potential therapeutic applications.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1214302#bc-rfq
https://www.benchchem.com/pdf/The_Biological_Activity_of_5_Nitroso_1H_Imidazole_Derivatives_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10222694/
https://www.mdpi.com/1424-8247/15/5/561
https://pmc.ncbi.nlm.nih.gov/articles/PMC9144801/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9144801/
https://bio-fermen.bocsci.com/news-blogs/nitroimidazole-definition-mechanism-and-uses.html
https://www.benchchem.com/product/b1214302/docs?utm_src=pdf-body#introduction-the-significance-of-the-nitroimidazole-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis and Characterization
The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole typically involves a multi-step

process, starting from a more readily available imidazole precursor. A common synthetic route

involves the nitration and bromination of an imidazole ring, followed by methylation.

Synthesis of the Precursor: 5-Bromo-4-nitro-1H-
imidazole
A documented method for the synthesis of the precursor, 5-bromo-4-nitro-1H-imidazole, starts

with 4-bromo-1H-imidazole.[6][7]

Experimental Protocol: Synthesis of 5-Bromo-4-nitro-1H-imidazole[6][7]

Reaction Setup: In a suitable reaction vessel, 4-bromo-1H-imidazole (2.0 g, 13.6 mmol) is

mixed with concentrated sulfuric acid (20 mL).

Nitration: Concentrated nitric acid (0.947 mL, 14.96 mmol) is added to the mixture.

Heating: The reaction mixture is heated to 110°C for 1 hour.

Quenching: After completion, the reaction is cooled to 25°C and slowly poured into 200 mL of

ice water.

Isolation: The resulting white precipitate is collected by filtration to yield 5-bromo-4-

nitroimidazole.

Yield and Characterization: This method has been reported to yield approximately 2.3 g

(87% yield) of the desired product. The product can be characterized by mass spectrometry

(ESI-) m/z 191 ([M-H]-) and 1H NMR (300 MHz, DMSO-d6) δ 7.99 (s, 1H).[6][7]

Methylation to 5-Bromo-1-methyl-4-nitro-1H-imidazole
The subsequent step involves the methylation of the 5-bromo-4-nitro-1H-imidazole

intermediate. While a specific protocol for this exact methylation was not found in the initial

search, a general approach for the N-alkylation of nitroimidazoles can be inferred from the

literature. For instance, the treatment of 4(5)-bromo-5(4)-nitro-1H-imidazole with diazomethane
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in Et2O has been shown to afford a mixture of 4-bromo-1-methyl-5-nitro-1H-imidazole and 5-
bromo-1-methyl-4-nitro-1H-imidazole, with the latter being the major component.[8]

General Experimental Protocol: N-Alkylation of Nitroimidazoles[9]

Reaction Setup: To a solution of the nitroimidazole (e.g., 5-bromo-4-nitro-1H-imidazole) in a

suitable solvent such as DMSO or DMF, a base like potassium hydroxide or potassium

carbonate is added.

Stirring: The mixture is stirred for approximately 15 minutes.

Alkylation: An alkylating agent (e.g., methyl iodide or dimethyl sulfate) is added dropwise.

Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) until the

starting material is consumed.

Workup: The reaction mixture is then quenched with ice-water and extracted with an organic

solvent like ethyl acetate.

Purification: The organic phase is washed with brine, dried over a drying agent (e.g.,

magnesium sulfate), and the solvent is removed under reduced pressure to yield the N-

alkylated product. Further purification may be necessary using techniques like column

chromatography.

Caption: Synthetic pathway for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Potential Biological Activities
Direct experimental data on the biological activities of 5-Bromo-1-methyl-4-nitro-1H-
imidazole is scarce in the public domain. However, by examining the activities of structurally

similar 1-methyl-4-nitro-imidazole derivatives, we can infer its potential therapeutic applications.

Antimicrobial Activity
Nitroimidazoles are well-established antimicrobial agents.[10] The mechanism of action is

believed to involve the reductive activation of the nitro group by microbial nitroreductases to

generate cytotoxic radicals that induce DNA damage.[5][11]
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A series of 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives have been synthesized and

evaluated for their in-vitro antibacterial activity.[12] Notably, some of these compounds

demonstrated significant activity against Gram-positive bacteria and Helicobacter pylori. For

instance, 1-methyl-4-nitro-5-(phenylsulfonyl)-1H-imidazole was found to be potent against

Gram-positive bacteria with a Minimum Inhibitory Concentration (MIC) value of ≤8 microg/mL.

[12] Furthermore, certain derivatives were four times more active than the standard drug

metronidazole against clinical isolates of H. pylori (MIC = 2 microg/mL).[12]

It is plausible that 5-Bromo-1-methyl-4-nitro-1H-imidazole could exhibit similar antibacterial

properties, particularly against anaerobic and microaerophilic bacteria. The bromo-substituent

at the 5-position may influence the compound's lipophilicity and electronic properties,

potentially affecting its uptake by bacterial cells and its redox potential, which are critical for its

antimicrobial action.

Antiparasitic Activity
Derivatives of 1-methyl-4-nitroimidazole have also shown promising antiparasitic activity.[13] In

a study investigating 5-aryl-1-methyl-4-nitroimidazoles, several compounds exhibited potent

lethal activity against Entamoeba histolytica and Giardia intestinalis.[13][14] For example, 5-(3-

chlorophenyl)-1-methyl-4-nitro-1H-imidazole displayed an IC50 value of 1.47 µM/mL, which

was twice as potent as metronidazole.[13][14] This suggests that the 1-methyl-4-nitroimidazole

scaffold is a viable starting point for the development of novel antiparasitic agents. The

presence of a halogen at the 5-position, as in the case of the bromo-derivative, appears to be

favorable for this activity.

Caption: Proposed mechanism of antimicrobial/antiparasitic action.

Anticancer Activity
The hypoxic microenvironment of solid tumors provides a rationale for the use of

nitroimidazoles as anticancer agents.[15] Similar to their antimicrobial mechanism, the nitro

group can be bioreduced in hypoxic cancer cells to form cytotoxic radicals. Studies on N-alkyl-

nitroimidazoles have demonstrated in vitro antitumor activity against human breast (MDA-MB-

231) and lung (A549) cancer cell lines.[15][16][17] For instance, N-methyl-nitroimidazole

exhibited a lethal concentration (LC50) of 16.67 µM in MDA-MB-231 cells and 17.00 µM in
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A549 cells.[15][17] The imidazole ring itself can interfere with DNA synthesis and alter the

expression of genes related to cancer cell growth.[15][16]

Given these findings, 5-Bromo-1-methyl-4-nitro-1H-imidazole is a candidate for investigation

as a potential anticancer agent, particularly for solid tumors with significant hypoxic regions.

The bromo-substituent could enhance its anticancer potential through various mechanisms,

including improved cellular uptake or altered electronic properties that favor bioreduction.

Future Directions and Conclusion
While the existing literature provides a strong foundation for the potential biological activities of

5-Bromo-1-methyl-4-nitro-1H-imidazole, further research is imperative to fully elucidate its

therapeutic promise. Key future research directions should include:

Optimized Synthesis: Development of a high-yield, scalable synthesis protocol for 5-Bromo-
1-methyl-4-nitro-1H-imidazole.

In Vitro Biological Evaluation: Comprehensive screening of the compound against a panel of

clinically relevant bacteria, parasites, and cancer cell lines to determine its activity spectrum

and potency (MIC and IC50/LC50 values).

Mechanism of Action Studies: Detailed investigations to confirm the reductive activation

pathway and identify the specific cellular targets of the activated metabolites.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related

analogs to understand the influence of different substituents on the imidazole ring on

biological activity.

In Vivo Efficacy and Toxicity Studies: Preclinical evaluation in animal models to assess the

therapeutic efficacy and safety profile of the compound.

In conclusion, 5-Bromo-1-methyl-4-nitro-1H-imidazole represents a promising, yet

underexplored, molecule within the broader class of nitroimidazole therapeutics. Based on the

biological activities of its close analogs, it holds significant potential as an antimicrobial,

antiparasitic, and anticancer agent. The synthesis of this compound is achievable through

established chemical methodologies. This technical guide serves as a call to action for the
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scientific community to further investigate this and other novel nitroimidazole derivatives in the

ongoing quest for new and effective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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